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Compound of Interest

Compound Name: 1-isothiocyanato-PEG4-Alcohol

Cat. No.: B604938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-isothiocyanato-PEG4-alcohol is a heterobifunctional crosslinker integral to advancements

in targeted therapeutics and bioconjugation.[1] This polyethylene glycol (PEG)-based linker

contains two distinct reactive functional groups: a highly reactive isothiocyanate group and a

versatile alcohol (hydroxyl) group.[1] The isothiocyanate moiety readily forms stable thiourea

bonds with primary amine groups found on proteins and other biomolecules. The terminal

hydroxyl group offers a site for further chemical modification. The tetra-ethylene glycol (PEG4)

spacer is a key feature, imparting increased hydrophilicity to the molecule and any conjugate it

is a part of. This enhanced water solubility is a significant advantage in biological applications,

helping to prevent the aggregation of conjugated species.[1] This technical guide provides a

comprehensive overview of the known physical properties, applications, and relevant

experimental considerations for 1-isothiocyanato-PEG4-alcohol.

Core Physical and Chemical Properties
While detailed experimental data for some physical properties are not extensively published in

peer-reviewed literature, the following information has been compiled from commercially

available datasheets and chemical databases.
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Property Value Citation(s)

Chemical Name

2-(2-(2-(2-

isothiocyanatoethoxy)ethoxy)et

hoxy)ethan-1-ol

[2]

CAS Number 1835759-69-7 [1][2]

Molecular Formula C₉H₁₇NO₄S [1][2]

Molecular Weight 235.30 g/mol [2]

Appearance
Solid powder or liquid

(colorless to light yellow)
[2]

Purity Typically ≥95% [1][3]

Storage Conditions
Long-term storage at -20°C is

recommended.
[1]

Shipping Conditions
Typically shipped at ambient

temperature.
[1]

Note: Quantitative data for properties such as melting point, boiling point, and density are not

consistently available in the public domain.

Applications in Drug Development and Research
The unique structure of 1-isothiocyanato-PEG4-alcohol makes it a valuable tool in the

development of targeted drug delivery systems.[4] Its hydrophilic PEG spacer enhances the

solubility and stability of the resulting bioconjugates.[4]

Antibody-Drug Conjugates (ADCs)
In the field of oncology, this linker is utilized in the synthesis of Antibody-Drug Conjugates

(ADCs). The isothiocyanate group can be conjugated to lysine residues on a monoclonal

antibody, which serves to target specific cancer cells. The alcohol terminus can be further

functionalized to attach a potent cytotoxic drug. This targeted delivery approach aims to

increase the therapeutic efficacy of the drug while minimizing off-target side effects.[4]
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Proteolysis-Targeting Chimeras (PROTACs)
1-isothiocyanato-PEG4-alcohol is also employed as a linker in the construction of

Proteolysis-Targeting Chimeras (PROTACs).[2] PROTACs are heterobifunctional molecules

designed to induce the degradation of specific target proteins within cells. The linker connects a

ligand that binds to the target protein with another ligand that recruits an E3 ubiquitin ligase.

The proximity induced by the PROTAC leads to the ubiquitination and subsequent proteasomal

degradation of the target protein. The PEG4 linker provides the necessary spacing and

flexibility for the formation of a productive ternary complex between the target protein, the

PROTAC, and the E3 ligase.

Experimental Considerations and Methodologies
Due to the lack of detailed, publicly available experimental protocols for the synthesis and

characterization of 1-isothiocyanato-PEG4-alcohol, the following sections provide

generalized methodologies for key experimental workflows involving similar compounds.

General Bioconjugation Protocol
The isothiocyanate group of the linker reacts with primary amines on proteins (such as the ε-

amine of lysine residues) to form a stable thiourea linkage.

Materials:

Protein solution (e.g., antibody) in a suitable buffer (e.g., phosphate-buffered saline, PBS, pH

7.2-8.0)

1-isothiocyanato-PEG4-alcohol

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare a stock solution of 1-isothiocyanato-PEG4-alcohol in anhydrous DMF or DMSO.

Adjust the pH of the protein solution to 7.2-8.0, if necessary.
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Add the desired molar excess of the linker stock solution to the protein solution with gentle

mixing.

Incubate the reaction mixture at room temperature or 4°C for a specified period (typically 1-4

hours).

Monitor the reaction progress using a suitable analytical technique (e.g., HPLC, mass

spectrometry).

Upon completion, remove the unreacted linker and byproducts by size-exclusion

chromatography or dialysis.

Characterization Techniques
The successful synthesis and conjugation of 1-isothiocyanato-PEG4-alcohol can be

confirmed using various analytical methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm

the chemical structure of the linker. While specific spectra for this compound are not readily

available in published literature, characteristic peaks for the PEG backbone, the methylene

groups adjacent to the isothiocyanate and alcohol functionalities, would be expected.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is useful for identifying the

characteristic isothiocyanate (-N=C=S) stretching vibration, which typically appears in the

range of 2000-2200 cm⁻¹. The presence of a broad O-H stretch from the alcohol group

would also be expected.

Mass Spectrometry (MS): High-resolution mass spectrometry can be used to confirm the

exact mass of the molecule, verifying its elemental composition.

Visualizing Experimental Workflows and Pathways
The following diagrams illustrate the conceptual workflows and relationships involving 1-
isothiocyanato-PEG4-alcohol.
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Conceptual Synthesis Workflow

PEG4-diamine Precursor Thiophosgene ReactionStep 1 1-isothiocyanato-PEG4-amine Hydrolysis/ModificationStep 2 1-isothiocyanato-PEG4-alcohol

Antibody-Drug Conjugate (ADC) Formation

Antibody
(with Lysine residues)

Antibody-Linker Conjugate

Isothiocyanate reacts
with amine

1-isothiocyanato-
PEG4-alcohol

Cytotoxic Drug

Final ADC

Drug attached to
alcohol group
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PROTAC Mechanism of Action

PROTAC
(with PEG4 Linker)

Ternary Complex
(Target-PROTAC-E3)Target Protein

E3 Ubiquitin Ligase

Ubiquitination Proteasomal Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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